Cas no 2228950-62-5 (1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine
• CAS No: 2228950-62-5
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6276840
• PubChem ID: 165676577
• Update Time: 2025-05-22

1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine
• EN300-2006469
• 2228950-62-5

• Inchi： 1S/C7H11F2N3/c1-7(10,6(8)9)4-5-11-2-3-12-5/h2-3,6H,4,10H2,1H3,(H,11,12)
• InChI Key： AEYPUVOTMVYZKW-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=NC=CN1)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine

1,1-Difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine (CAS No. 2228950-62-5)

1,1-difluoro-3-(1H-imidazol-2-yl)-2-methylpropan-2-amine, also known by its CAS number CAS No. 2228950-62, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated imidazole moiety with a methylamino group. The presence of the imidazole ring, a heterocyclic aromatic structure, imparts distinctive electronic properties to the molecule, making it suitable for various applications in drug discovery and advanced materials.

The synthesis of 1,1-difluoro-substituted imidazoles has been a topic of extensive research in recent years. Scientists have developed novel methodologies to introduce fluorine atoms into the imidazole framework while maintaining the stability and reactivity of the molecule. These advancements have been documented in several high-profile journals, such as Journal of Organic Chemistry and Nature Communications, where researchers have explored the use of transition metal catalysts and fluoride ion sources to achieve selective fluorination.

The structural uniqueness of this compound lies in its ability to act as both a donor and acceptor in molecular interactions. The imidazole ring's nitrogen atoms can participate in hydrogen bonding and π–π interactions, while the fluorine atoms contribute to electronic delocalization and steric effects. This dual functionality makes it an ideal candidate for applications in drug design, particularly in targeting protein-protein interactions (PPIs), which are critical in many pathological processes such as cancer and neurodegenerative diseases.

In terms of physical properties, 1,1-difluoro-substituted imidazoles exhibit high thermal stability and solubility in organic solvents. These characteristics are advantageous for their use in catalytic processes and as building blocks for more complex molecules. Recent studies have also highlighted their potential as ligands in metalloenzymes and catalysts, where their ability to coordinate with metal ions enhances catalytic efficiency.

The application of this compound extends beyond traditional chemistry into the realm of materials science. Researchers have explored its use in the development of advanced polymers and coatings with enhanced mechanical properties. For instance, incorporating this compound into polymer matrices has been shown to improve tensile strength and resistance to environmental degradation.

In conclusion, CAS No. 228950647-based compounds like 1,1-difluoro-3-(H-imidazolyl)-N,N-dimethylpropaneamine represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new ways to harness their unique properties, ensuring their relevance in future scientific advancements.